Hypochlorite Hypochlorite Salts between a metal ion (most commonly the sodium ion, calcium ion, or potassium ion) and the hypochlorite group ClO-. Toxic by ingestion and inhalation. Powerful irritants to the skin, eyes and mucous membranes. May cause ignition when in contact with organic materials. When involved in a fire they may accelerate combustion or cause an explosion.
Hypochlorite is a chlorine oxoanion, a chlorine oxide and a monovalent inorganic anion. It is a conjugate base of a hypochlorous acid.
Hypochlorite is an ion composed of chlorine and oxygen with the chemical formula ClO−. Being unstable in the pure form, hypochlorite is most commonly used for bleaching, disinfectation, and water treatment purposes in its salt form, sodium hypochlorite. Hypochlorite is often used as a chemical reagent for chlorination and oxidation reactions.
An oxyacid of chlorine (HClO) containing monovalent chlorine that acts as an oxidizing or reducing agent.
See also: Sodium Hypochlorite (active moiety of); Hypochlorous Acid (active moiety of).
Brand Name: Vulcanchem
CAS No.: 14380-61-1
VCID: VC20996556
InChI: InChI=1S/ClO/c1-2/q-1
SMILES: [O-]Cl
Molecular Formula: ClO-
Molecular Weight: 51.45 g/mol

Hypochlorite

CAS No.: 14380-61-1

Cat. No.: VC20996556

Molecular Formula: ClO-

Molecular Weight: 51.45 g/mol

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Hypochlorite - 14380-61-1

Specification

Description Salts between a metal ion (most commonly the sodium ion, calcium ion, or potassium ion) and the hypochlorite group ClO-. Toxic by ingestion and inhalation. Powerful irritants to the skin, eyes and mucous membranes. May cause ignition when in contact with organic materials. When involved in a fire they may accelerate combustion or cause an explosion.
Hypochlorite is a chlorine oxoanion, a chlorine oxide and a monovalent inorganic anion. It is a conjugate base of a hypochlorous acid.
Hypochlorite is an ion composed of chlorine and oxygen with the chemical formula ClO−. Being unstable in the pure form, hypochlorite is most commonly used for bleaching, disinfectation, and water treatment purposes in its salt form, sodium hypochlorite. Hypochlorite is often used as a chemical reagent for chlorination and oxidation reactions.
An oxyacid of chlorine (HClO) containing monovalent chlorine that acts as an oxidizing or reducing agent.
See also: Sodium Hypochlorite (active moiety of); Hypochlorous Acid (active moiety of).
CAS No. 14380-61-1
Molecular Formula ClO-
Molecular Weight 51.45 g/mol
IUPAC Name hypochlorite
Standard InChI InChI=1S/ClO/c1-2/q-1
Standard InChI Key WQYVRQLZKVEZGA-UHFFFAOYSA-N
SMILES [O-]Cl
Canonical SMILES [O-]Cl
Boiling Point Decomposes at 40 (sodium hypochlorite)

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